Cas no 2171412-01-2 (2-({2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoethyl}sulfanyl)acetic acid)

• Product Name: 2-({2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoethyl}sulfanyl)acetic acid
• CAS No: 2171412-01-2
• MF: C₂₅H₃₀N₂O₅S
• MW: 470.581105709076
• CID: 5772203
• PubChem ID: 165583871
• Update Time: 2025-06-14

2-({2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoethyl}sulfanyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]ethyl}sulfanyl)acetic acid
• EN300-1541034
• 2171412-01-2
• 2-({2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoethyl}sulfanyl)acetic acid

• Inchi： 1S/C25H30N2O5S/c1-3-16(2)23(24(30)26-12-13-33-15-22(28)29)27-25(31)32-14-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21,23H,3,12-15H2,1-2H3,(H,26,30)(H,27,31)(H,28,29)/t16?,23-/m0/s1
• InChI Key： OGRLQWDPQSJQSR-KESSSICBSA-N
• SMILES： S(CC(=O)O)CCNC([C@H](C(C)CC)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 470.18754324g/mol
• Monoisotopic Mass: 470.18754324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 130Ų

Additional information on 2-({2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoethyl}sulfanyl)acetic acid

Comprehensive Analysis of 2-({2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoethyl}sulfanyl)acetic acid (CAS No. 2171412-01-2)

The compound 2-({2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoethyl}sulfanyl)acetic acid (CAS No. 2171412-01-2) is a highly specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring a thioether linkage and an Fmoc-protected amine, makes it invaluable for researchers in pharmaceutical development and biochemical studies. This article delves into its properties, applications, and relevance in modern scientific research, addressing trending topics such as drug discovery, peptide-based therapeutics, and green chemistry.

One of the most searched questions in the field of organic chemistry revolves around the role of Fmoc-protected compounds in solid-phase peptide synthesis (SPPS). The 2-({2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoethyl}sulfanyl)acetic acid stands out due to its compatibility with SPPS protocols, enabling the efficient assembly of complex peptides. Its thiol-containing side chain also facilitates site-specific modifications, a feature highly sought after in the development of targeted drug delivery systems and bioconjugates.

In the context of sustainable chemistry, researchers are increasingly exploring eco-friendly solvents and catalysts for peptide synthesis. The compound’s stability under mild conditions aligns with these goals, making it a candidate for green peptide synthesis. Additionally, its application in click chemistry and bioorthogonal reactions has garnered attention, particularly in proteomics and cell-labeling studies.

The pharmaceutical industry is another major area where CAS No. 2171412-01-2 plays a pivotal role. With the rising demand for peptide-based drugs, this compound serves as a building block for therapeutic peptides targeting diseases such as diabetes, cancer, and autoimmune disorders. Its modular design allows for precise control over peptide sequences, a critical factor in drug efficacy and safety.

From a structural perspective, the compound’s chiral center at the 2S position ensures stereochemical purity, a requirement for bioactive peptides. The Fmoc group provides temporary protection during synthesis, which can be removed under basic conditions without affecting other functional groups. This property is particularly advantageous in multi-step syntheses, where selective deprotection is essential.

Recent advancements in AI-driven drug discovery have further highlighted the importance of specialized amino acid derivatives like 2-({2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoethyl}sulfanyl)acetic acid. Machine learning models often rely on high-quality chemical libraries to predict bioactivity, and this compound’s well-defined structure contributes to such datasets. Moreover, its compatibility with high-throughput screening (HTS) makes it a valuable tool for accelerated drug development.

In summary, CAS No. 2171412-01-2 is a versatile and indispensable tool in modern chemical research. Its applications span from peptide synthesis to drug discovery, aligning with current trends in personalized medicine and sustainable science. As the scientific community continues to explore its potential, this compound is poised to remain at the forefront of innovative therapeutic solutions.